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Compound of Interest

Compound Name: 2-Hydroxytetrahydropyran

Cat. No.: B1345630

This document provides comprehensive guidance for researchers, scientists, and drug
development professionals on the proper handling and disposal of 2-Hydroxytetrahydropyran
(CAS No. 694-54-2). Adherence to these procedures is critical for ensuring laboratory safety,
maintaining regulatory compliance, and protecting the environment. The protocols outlined
below are designed to provide a self-validating system of safety, grounded in established
chemical handling standards.

Hazard Assessment and Chemical Characterization

Before handling or disposing of any chemical, a thorough understanding of its hazards is
paramount. 2-Hydroxytetrahydropyran, also known as Tetrahydro-2H-pyran-2-ol, is a
laboratory chemical classified as hazardous by the OSHA Hazard Communication Standard (29
CFR 1910.1200)[1].

Primary Hazards: The immediate, recognized risks associated with 2-
Hydroxytetrahydropyran are primarily related to its irritant properties.[2] It is crucial to avoid
direct contact and inhalation.

o Skin Irritation: Causes skin irritation upon contact[2].
o Eye Irritation: Causes serious eye irritation[2].

e Respiratory Irritation: May cause respiratory tract irritation if inhaled[3].
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Potential Ether-Related Hazards: As a cyclic ether, 2-Hydroxytetrahydropyran belongs to a
class of chemicals known for the potential to form explosive peroxides upon exposure to air
and light over time.[4][5][6] While specific data for this compound is not prevalent, best safety
practices dictate treating it with the caution afforded to peroxide-forming ethers.

Causality of Precaution: The risk of peroxide formation, which can lead to violent explosions,
necessitates a strict inventory management protocol.[5][6] Therefore, it is essential to date all
containers upon receipt and upon opening to track their age and potential for peroxide
accumulation.[6][7][8]

Table 1: GHS Hazard Summary for 2-
Hydroxytetrahydropyran

Hazard Class GHS Category Signal Word Hazard Statement
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation[2]
Serious Eye ] H319: Causes serious
o Category 2 Warning o
Damage/Irritation eye irritation[2]
Specific Target Organ
o ) Category 3 ] H335: May cause
Toxicity (Single ] Warning ) o
(Respiratory) respiratory irritation[2]
Exposure)

Engineering Controls and Personal Protective
Equipment (PPE)

To mitigate the risks identified above, a combination of engineering controls and appropriate
PPE is required. Facilities storing or using this material should be equipped with an eyewash
station and a safety shower.[1][3]

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)[9]
[10].

Prevents contact with eyes,

which causes serious irritation.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber) and

a laboratory coat.[10]

Prevents skin contact, which
causes irritation. Contaminated
clothing must be removed
immediately and washed

before reuse.

Respiratory Protection

Handle only in a well-ventilated
area or within a chemical fume
hood[9][3]. Use a full-face
respirator if irritation occurs or
exposure limits are
exceeded[10].

Prevents inhalation of vapors,
which can cause respiratory
tract irritation[9][3].

Spill Management Protocol

Accidental spills must be managed immediately and safely. The primary objective is to contain

and collect the material without exposing personnel or the environment.

Experimental Protocol: Small Spill Cleanup

Assess and Isolate: Ensure the spill is small and manageable. Evacuate non-essential

personnel from the immediate area. Ensure adequate ventilation.[6]

Don PPE: Wear the complete set of PPE as detailed in Table 2.

Containment: Prevent the spill from spreading and ensure it does not enter drains,

waterways, or soil.[9][3]

Absorption: Cover and absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or earth.[9][3][11]
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o Collection: Carefully sweep or scoop the absorbed material into a suitable, sealable
container specifically designated for hazardous waste disposal.[12]

o Labeling: Clearly label the container with "Hazardous Waste," the chemical name "2-
Hydroxytetrahydropyran,” and the date.

o Decontamination: Clean the spill area with soap and water.

o Disposal: Dispose of the sealed container and any contaminated cleaning materials through
your institution's Environmental Health and Safety (EHS) office.[9]

Waste Disposal Workflow and Protocol

The disposal of 2-Hydroxytetrahydropyran is governed by federal, state, and local
regulations.[9][3] It must not be disposed of down the drain.[3] The guiding principle is that all
chemical waste must be managed by an approved waste disposal plant.[11]

Diagram: Decision Workflow for 2-
Hydroxytetrahydropyran Disposal
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Start: Waste 2-Hydroxytetrahydropyran
(Unused reagent or contaminated material)

Step 1: Characterize Waste
(Is it pure, mixed, or spill debris?)

Step 2: Select Compatible Container
(Sealable, chemically resistant, e.g., HDPE)

Step 3: Label Container
('Hazardous Waste', chemical name, hazards, date)

Step 4: Segregate Waste
(Keep away from incompatible materials, e.g., strong oxidizers)

Step 5: Store in Designated Area
(Satellite Accumulation Area per institutional policy)

Step 6: Arrange for Disposal
(Contact institutional EHS for pickup)

Final Disposal
(Managed by approved hazardous waste facility)

Click to download full resolution via product page

Caption: Decision Workflow for 2-Hydroxytetrahydropyran Disposal.

Experimental Protocol: Waste Collection and Disposal
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Waste Characterization: Identify the waste stream. Is it unused 2-Hydroxytetrahydropyran,
a reaction mixture containing it, or spill cleanup debris? This information is required for the
hazardous waste label.

Container Selection: Select a waste container that is compatible with the chemical and
sealable.[4][13] The container must be kept closed except when actively adding waste.[4][13]

Proper Labeling: Affix a hazardous waste label to the container before adding any waste.[8]
The label must include the full chemical name(s) of the contents, the approximate
percentages, and the associated hazards (e.g., "lrritant,” "Flammable").[4][14]

Waste Segregation: Store the 2-Hydroxytetrahydropyran waste separately from
incompatible materials, particularly strong oxidizing agents.[1][14] It is best practice to
segregate non-halogenated and halogenated solvent wastes.[8][14]

Accumulation: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area within the laboratory.[15] This area must be near the point of generation
and may require secondary containment.[8]

Disposal Request: Once the container is full or waste is no longer being generated, contact
your institution's EHS department to arrange for pickup and proper disposal.[15] Do not
accumulate large quantities of waste.[15]

Empty Container Disposal: An empty container that held 2-Hydroxytetrahydropyran should
be managed as hazardous waste along with its contents. Alternatively, if institutional policy
permits, the container may be triple-rinsed with an appropriate solvent (e.g., water or
ethanol), with the rinsate collected as hazardous waste.[8][16] Only then, after defacing the
label, can it be disposed of as regular trash.[3][16]

Regulatory Context

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste from its point of
generation to its final disposal, a concept known as "cradle to grave" management under the
Resource Conservation and Recovery Act (RCRA).[13] As the generator of the waste, you are
legally responsible for ensuring it is characterized and disposed of correctly.[9][3] Always
consult your institution's EHS guidelines, as they are tailored to comply with federal, state, and
local regulations.[9][3][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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